Cas no 68614-60-8 (Acetic acid,2-[[5-(1-naphthalenylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-)

• Product Name: Acetic acid,2-[[5-(1-naphthalenylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
• CAS No: 68614-60-8
• MF: C₂₁H₁₇N₃O₂S
• MW: 375.443583250046
• CID: 522189
• PubChem ID: 331718
• Update Time: 2025-04-19

Acetic acid,2-[[5-(1-naphthalenylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[5-(1-naphthalenylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
• 2-[[5-(naphthalen-1-ylmethyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• 68614-60-8
• NSC326187
• NSC-326187
• DTXSID80318115

• Inchi： 1S/C21H17N3O2S/c25-20(26)14-27-21-23-22-19(24(21)17-10-2-1-3-11-17)13-16-9-6-8-15-7-4-5-12-18(15)16/h1-12H,13-14H2,(H,25,26)
• InChI Key： OMNALNBDQLKNRM-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(CC2=CC=CC3C=CC=CC2=3)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 375.104
• Monoisotopic Mass: 375.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 663.7°C at 760 mmHg
• Flash Point: 355.2°C
• Refractive Index: 1.685
• PSA: 93.31000
• LogP: 4.18800